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molecular formula C9H10N2O5 B152067 Ethyl 2-(3-nitropyridin-2-yl)oxyacetate CAS No. 136718-78-0

Ethyl 2-(3-nitropyridin-2-yl)oxyacetate

Cat. No. B152067
CAS RN: 136718-78-0
M. Wt: 226.19 g/mol
InChI Key: XYNYNOQAHFLDQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06537948B1

Procedure details

11 g of sodium hydride was added to a mixture of 39.63 g of 2-chloro-3-nitropyridine, 31.23 g of ethyl glycolate, 250 ml of tetrahydrofuran and 20 ml of N,N-dimethylformamide at 0° C. The mixture was stirred at room temperature for 5 hours, then, the reaction solution was poured into ice water, and extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate, and concentrated. The residue was subjected to silica gel column chromatography to obtain 48.3 g of 2-(ethoxycarbonyl)methoxy-3-nitropyridine.
Name
sodium hydride
Quantity
11 g
Type
reactant
Reaction Step One
Name
2-chloro-3-nitropyridine
Quantity
39.63 g
Type
reactant
Reaction Step One
Name
ethyl glycolate
Quantity
31.23 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
250 mL
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-(ethoxycarbonyl)methoxy-3-nitropyridine

Identifiers

REACTION_CXSMILES
[H-].[Na+].Cl[C:4]1[C:9]([N+:10]([O-:12])=[O:11])=[CH:8][CH:7]=[CH:6][N:5]=1.[C:13]([O:17][CH2:18][CH3:19])(=[O:16])[CH2:14][OH:15].O1CCCC1>CN(C)C=O>[CH2:18]([O:17][C:13]([CH2:14][O:15][C:4]1[C:9]([N+:10]([O-:12])=[O:11])=[CH:8][CH:7]=[CH:6][N:5]=1)=[O:16])[CH3:19] |f:0.1|

Inputs

Step One
Name
sodium hydride
Quantity
11 g
Type
reactant
Smiles
[H-].[Na+]
Name
2-chloro-3-nitropyridine
Quantity
39.63 g
Type
reactant
Smiles
ClC1=NC=CC=C1[N+](=O)[O-]
Name
ethyl glycolate
Quantity
31.23 g
Type
reactant
Smiles
C(CO)(=O)OCC
Name
tetrahydrofuran
Quantity
250 mL
Type
reactant
Smiles
O1CCCC1
Name
N,N-dimethylformamide
Quantity
20 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 5 h
Name
2-(ethoxycarbonyl)methoxy-3-nitropyridine
Type
product
Smiles
C(C)OC(=O)COC1=NC=CC=C1[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 48.3 g
YIELD: CALCULATEDPERCENTYIELD 85.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.